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Compound of Interest

Compound Name: C.l. Acid Blue 199

Cat. No.: B1172416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the water solubility of Direct Blue 199
(C.I. 74190; CAS No. 12222-04-7), a phthalocyanine-class synthetic dye. The document
outlines quantitative solubility data, detailed experimental protocols for solubility determination,
and a workflow for this process.

Quantitative Solubility Data

The water solubility of Direct Blue 199 is dependent on temperature. The available data is
summarized in the table below for easy comparison.

Temperature (°C) Solubility (g/L)
20 20[1][2113]
90 150 - 180[4]

Experimental Protocol for Determining Water
Solubility

A standardized method for determining the water solubility of chemical substances is crucial for
reproducibility and regulatory purposes. The following protocol is based on the OECD Test
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Guideline 105, specifically the "Flask Method," which is appropriate for substances with a
solubility greater than 10-2 g/L.[3][5][6]

2.1. Principle

A supersaturated solution of Direct Blue 199 in water is created and allowed to equilibrate at a
constant temperature. After equilibration, the concentration of the dye in the aqueous phase is
determined by a suitable analytical method.

2.2. Materials and Apparatus

e Direct Blue 199 (analytical standard)

e Deionized or distilled water

o Constant temperature water bath or shaker

e Glass flasks with stoppers

e Centrifuge

e Analytical balance

o UV-Vis Spectrophotometer or other suitable analytical instrument
o Standard laboratory glassware (pipettes, volumetric flasks, etc.)
2.3. Procedure

o Preliminary Test: To estimate the approximate solubility and equilibration time, add an excess
amount of Direct Blue 199 to a flask containing a known volume of water. Agitate the mixture
at the desired temperature (e.g., 20°C) and periodically measure the concentration of the
dye in the solution until it remains constant.

¢ Definitive Test:

o Prepare at least three flasks, each containing a known volume of water.
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o Add an excess amount of Direct Blue 199 to each flask, as determined from the
preliminary test.

o Place the stoppered flasks in a constant temperature bath and agitate for a period slightly
longer than the equilibration time determined in the preliminary test. A minimum of 24
hours is recommended.

o After equilibration, cease agitation and allow the flasks to stand in the constant
temperature bath for at least 24 hours to allow for phase separation.

o If necessary, centrifuge the samples at the test temperature to facilitate the separation of
the undissolved dye.

o Carefully withdraw an aliquot from the clear supernatant of each flask.

o Determine the concentration of Direct Blue 199 in each aliquot using a validated analytical
method (e.g., UV-Vis spectrophotometry at its Amax of approximately 610 nm).[1][2][3]

o Data Analysis:
o Calculate the mean solubility from the measurements of the three flasks.

o The results should be reported in g/L, along with the test temperature and the analytical
method used.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
water solubility of Direct Blue 199.
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Workflow for Water Solubility Determination

Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the direct
interaction of Direct Blue 199 with cellular signaling pathways. Its primary applications are in
the dyeing industry for materials such as cellulose fiber, silk, and leather, and it is also used as
a biochemical reagent.[1][2] Toxicological studies have focused on general hazards like skin
and eye irritation but have not elucidated specific molecular signaling cascades.[7][8] Further
research would be required to investigate any potential effects of Direct Blue 199 on biological
signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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